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Compound of Interest

Compound Name: Reductic acid

CAS No.: 80-72-8

Cat. No.: B1208420

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Reductic acid, with the molecular formula C₅H₆O₃, is a cyclic enediol compound that plays a

significant role in various chemical and biological processes.[1][2] Structurally, it is 2,3-

dihydroxy-2-cyclopenten-1-one.[1] First identified as a product of the acid-catalyzed

degradation of pectic substances, it is also a key intermediate in the Maillard reaction,

contributing to the color, flavor, and antioxidant properties of cooked foods. Its potent reducing

capabilities and structural similarity to ascorbic acid have made it a subject of interest for its

antioxidant potential and applications in food chemistry and drug development. This guide

provides an in-depth overview of the core chemical properties, synthesis, analytical methods,

and biological significance of Reductic acid.

Core Chemical and Physical Properties
A summary of the key quantitative data for Reductic acid is presented in the table below,

offering a comparative overview of its fundamental properties.
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Property Value Reference

Molecular Formula C₅H₆O₃ [1][2]

Molecular Weight 114.10 g/mol [1]

Melting Point 213-213.5 °C (decomposes)

Boiling Point ~173.58 °C (estimated)

Density ~1.258 g/cm³ (estimated)

pKa 4.72 (at 20 °C)

Appearance
Colorless to pale yellow

crystals

Solubility

Soluble in water, methanol,

ethanol. Sparingly soluble in

ether, ethyl acetate, acetone.

Insoluble in benzene.

CAS Number 80-72-8 [1]

Experimental Protocols
Synthesis of Reductic Acid from Pectin
Reductic acid can be synthesized via the acid hydrolysis of pectin, a complex polysaccharide

found in the cell walls of plants, particularly in citrus peels. The following protocol is a

representative method for this synthesis.

Materials:

Citrus pectin (100 g)

Hydrochloric acid (HCl), concentrated

Distilled water

Activated charcoal
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Ethanol

Ethyl acetate

Rotary evaporator

Reflux apparatus

pH meter

Filtration apparatus (Buchner funnel, filter paper)

Procedure:

Acid Hydrolysis: A suspension of 100 g of citrus pectin in 1 L of distilled water is prepared in

a round-bottom flask. The pH of the suspension is adjusted to approximately 1.5 with

concentrated hydrochloric acid.

Reflux: The mixture is heated to reflux with constant stirring for 4-6 hours. This process

breaks down the polysaccharide chains of pectin into smaller molecules, including

galacturonic acid, which then undergoes further reactions to form Reductic acid.

Decolorization: After cooling to room temperature, the dark-colored solution is treated with

activated charcoal to remove impurities and color. The mixture is stirred for 30 minutes and

then filtered.

Concentration: The filtrate is concentrated under reduced pressure using a rotary evaporator

until the volume is reduced to approximately 200 mL.

Crystallization: The concentrated solution is cooled in an ice bath to induce crystallization of

Reductic acid.

Purification: The crude crystals are collected by filtration and recrystallized from a mixture of

ethanol and ethyl acetate to yield purified Reductic acid.

Drying: The purified crystals are dried in a vacuum oven at a low temperature.
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Quantitative Analysis by High-Performance Liquid
Chromatography (HPLC)
The concentration of Reductic acid in a sample can be accurately determined using reverse-

phase high-performance liquid chromatography (RP-HPLC) with UV detection.

Instrumentation and Conditions:

HPLC System: A standard HPLC system equipped with a UV-Vis detector.

Column: C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase: An isocratic mobile phase consisting of a mixture of 0.1% phosphoric acid in

water (A) and acetonitrile (B) (e.g., 95:5 v/v). The acidic mobile phase ensures that Reductic
acid is in its protonated form, leading to better retention and peak shape.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 265 nm.

Injection Volume: 20 µL.

Column Temperature: 30 °C.

Procedure:

Standard Preparation: A stock solution of Reductic acid is prepared in the mobile phase. A

series of standard solutions of known concentrations are prepared by diluting the stock

solution.

Sample Preparation: The sample containing Reductic acid is dissolved in the mobile phase,

filtered through a 0.45 µm syringe filter, and diluted if necessary to fall within the

concentration range of the standard curve.

Calibration Curve: The standard solutions are injected into the HPLC system, and a

calibration curve is constructed by plotting the peak area against the concentration of

Reductic acid.
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Sample Analysis: The prepared sample is injected into the HPLC system, and the peak area

corresponding to Reductic acid is recorded.

Quantification: The concentration of Reductic acid in the sample is determined by

interpolating its peak area on the calibration curve.

Signaling Pathways and Biological Roles
Role in the Maillard Reaction
The Maillard reaction is a non-enzymatic browning reaction between amino acids and reducing

sugars that occurs upon heating. Reductic acid is a key intermediate product in this complex

cascade of reactions. It is formed from the degradation of Amadori rearrangement products.
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Formation of Reductic Acid in the Maillard Reaction.

Antioxidant Mechanism
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Reductic acid exhibits significant antioxidant activity due to its enediol structure, which can

readily donate hydrogen atoms or electrons to neutralize free radicals. The primary

mechanisms by which it acts as an antioxidant are believed to be through Hydrogen Atom

Transfer (HAT) and Single Electron Transfer (SET).

Hydrogen Atom Transfer (HAT) Single Electron Transfer (SET)
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Antioxidant Mechanisms of Reductic Acid.

Conclusion
Reductic acid is a versatile molecule with significant implications in food science and

potentially in pharmacology. Its role as a potent reducing agent and antioxidant, coupled with its

natural origin from pectic substances, makes it a compelling subject for further research. The

methodologies outlined in this guide for its synthesis and analysis provide a foundation for

researchers to explore its properties and applications. A deeper understanding of its biological

activities and signaling pathways may unveil new opportunities for its use in the development of

novel therapeutic agents and functional food ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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